2-[Hydroxy(4-methoxyphenyl)methylidene]-5-(propan-2-yl)thiophen-3(2H)-one

• CAS No.: 647833-95-2
• Molecular Formula: C15H16O3S
• Molecular Weight: 276.4 g/mol
• IUPAC Name: (3-hydroxy-5-propan-2-ylthiophen-2-yl)-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C15H16O3S/c1-9(2)13-8-12(16)15(19-13)14(17)10-4-6-11(18-3)7-5-10/h4-9,16H,1-3H3
• InChI Key: QJLYMFWVKSEGHP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(S1)C(=O)C2=CC=C(C=C2)OC)O

Description

2-[Hydroxy(4-methoxyphenyl)methylidene]-5-(propan-2-yl)thiophen-3(2H)-one is a useful research compound. Its molecular formula is C15H16O3S and its molecular weight is 276.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

1.00 g of (3-benzyloxy-5-isopropyl-thiophen-2-yl)-(4-methoxy-phenyl)-methanone was dissolved in 20 ml of dichloromethane. 2.73 ml of a 1 molar solution of boron tribromide-dimethyl sulfide complex in dichloromethane were added to the reaction solution. The solution was stirred at 22° C. for 1.5 h. The reaction mixture was poured into 50 ml of water, and the mixture was extracted twice with 30 ml of dichloromethane each time. The combined organic phase was extracted twice with 30 ml of saturated sodium bicarbonate solution each time and washed one with 50 ml of saturated sodium chloride solution, dried over sodium sulfate and concentrated. The crude product was purified by column chromatography (SiO2, ethyl acetate/n-heptane=1:4).